![molecular formula C12H13N3O2 B8536451 (3-Methyl-[1,2,4]triazol-1-yl)acetic acid benzyl ester](/img/structure/B8536451.png)
|
REACTION_CXSMILES
|
C([O:8][C:9](=[O:17])[CH2:10][N:11]1[CH:15]=[N:14][C:13]([CH3:16])=[N:12]1)C1C=CC=CC=1>CCO>[CH3:16][C:13]1[N:14]=[CH:15][N:11]([CH2:10][C:9]([OH:17])=[O:8])[N:12]=1
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C1=CC=CC=C1)OC(CN1N=C(N=C1)C)=O
|
|
Name
|
( B )
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
CCO
|
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
|
Type
|
CUSTOM
|
|
Details
|
This compound was prepared
|
|
Name
|
|
|
Type
|
|
|
Smiles
|
CC1=NN(C=N1)CC(=O)O
|
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
